![molecular formula C22H28N2O7S B297007 N-(2,5-Dimethoxy-phenyl)-3,4-dimethoxy-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide](/img/structure/B297007.png)
N-(2,5-Dimethoxy-phenyl)-3,4-dimethoxy-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide
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Overview
Description
N-(2,5-Dimethoxy-phenyl)-3,4-dimethoxy-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide, also known as CEP-1347, is a synthetic compound that has shown potential therapeutic effects in various neurological disorders.
Mechanism of Action
N-(2,5-Dimethoxy-phenyl)-3,4-dimethoxy-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide acts as a selective inhibitor of JNK, which is a member of the mitogen-activated protein kinase (MAPK) family. JNK is activated in response to various stress stimuli and plays a role in neuronal cell death. By inhibiting JNK, this compound prevents the activation of downstream signaling pathways that lead to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have neuroprotective effects in various in vitro and in vivo models of neurodegeneration. It has been shown to reduce neuronal cell death and improve motor function in animal models of Parkinson's disease and ALS. In addition, this compound has been shown to reduce amyloid-beta accumulation in a mouse model of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,5-Dimethoxy-phenyl)-3,4-dimethoxy-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide in lab experiments is its high selectivity for JNK, which allows for more specific targeting of the pathway involved in neuronal cell death. However, a limitation of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
Future research on N-(2,5-Dimethoxy-phenyl)-3,4-dimethoxy-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide could focus on its potential therapeutic effects in other neurological disorders such as Huntington's disease and multiple sclerosis. In addition, further studies could investigate the optimal dosage and administration route for this compound in order to maximize its therapeutic potential. Finally, research could explore the use of this compound in combination with other neuroprotective agents to enhance its efficacy.
Synthesis Methods
N-(2,5-Dimethoxy-phenyl)-3,4-dimethoxy-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide is synthesized through a multi-step process that involves the reaction of 2,5-dimethoxyaniline with ethyl 2-bromoacetate to form 2,5-dimethoxyphenyl 2-bromoacetate. This compound is then reacted with 2-oxo-2-pyrrolidin-1-yl ethylamine to form the corresponding amide. Finally, the amide is treated with benzenesulfonyl chloride to yield this compound.
Scientific Research Applications
N-(2,5-Dimethoxy-phenyl)-3,4-dimethoxy-N-(2-oxo-2-pyrrolidin-1-yl-ethyl)-benzenesulfonamide has been extensively studied for its potential therapeutic effects in various neurological disorders such as Parkinson's disease, Alzheimer's disease, and amyotrophic lateral sclerosis (ALS). It has been shown to have neuroprotective effects by inhibiting the c-Jun N-terminal kinase (JNK) pathway, which is involved in neuronal cell death.
Properties
Molecular Formula |
C22H28N2O7S |
---|---|
Molecular Weight |
464.5 g/mol |
IUPAC Name |
N-(2,5-dimethoxyphenyl)-3,4-dimethoxy-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzenesulfonamide |
InChI |
InChI=1S/C22H28N2O7S/c1-28-16-7-9-19(29-2)18(13-16)24(15-22(25)23-11-5-6-12-23)32(26,27)17-8-10-20(30-3)21(14-17)31-4/h7-10,13-14H,5-6,11-12,15H2,1-4H3 |
InChI Key |
SCLQUZWOYNQPFQ-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1)OC)N(CC(=O)N2CCCC2)S(=O)(=O)C3=CC(=C(C=C3)OC)OC |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)N(CC(=O)N2CCCC2)S(=O)(=O)C3=CC(=C(C=C3)OC)OC |
Origin of Product |
United States |
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